Cas no 79257-73-1 (Benzene, 1-methyl-4-(2-methyl-2-nitropropyl)-)

• Product Name: Benzene, 1-methyl-4-(2-methyl-2-nitropropyl)-
• CAS No: 79257-73-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 533104
• PubChem ID: 12696804
• Update Time: 2025-04-19

Benzene, 1-methyl-4-(2-methyl-2-nitropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(2-methyl-2-nitropropyl)-
• 1-methyl-4-(2-methyl-2-nitropropyl)benzene
• DTXSID20507228
• VZIIZGVHKGXSNL-UHFFFAOYSA-N
• 79257-73-1
• 1-(4-methylphenyl)-2-methyl-2-nitropropane
• SCHEMBL5527114

• Inchi： 1S/C11H15NO2/c1-9-4-6-10(7-5-9)8-11(2,3)12(13)14/h4-7H,8H2,1-3H3
• InChI Key： VZIIZGVHKGXSNL-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų